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Compound Name: 2'''-Hydroxychlorothricin

Cat. No.: B1142498 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2'''-Hydroxychlorothricin (HCT) is an antibiotic belonging to the chlorothricin group, isolated

from Streptomyces sp. K818.[1] Preliminary research has indicated its potential as an anti-

tumor agent, demonstrating the ability to prolong the survival period of ICR mice inoculated

with Ehrlich cancer cells.[1] These application notes provide detailed protocols for the in vivo

evaluation of 2'''-Hydroxychlorothricin's anti-cancer efficacy, focusing on a murine model of

Ehrlich ascites carcinoma. The protocols outlined below are based on established

methodologies for preclinical anti-cancer drug screening and can be adapted for other tumor

models.

1. Preclinical Evaluation of 2'''-Hydroxychlorothricin in a Murine Ehrlich Ascites Carcinoma

Model

This section details the protocol for assessing the anti-tumor activity of HCT in an ascitic tumor

model.

1.1. Materials and Reagents

2'''-Hydroxychlorothricin (HCT)

Ehrlich ascites carcinoma (EAC) cell line
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ICR mice (female, 6-8 weeks old)

Phosphate-buffered saline (PBS), sterile

Trypan blue solution (0.4%)

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin

Dimethyl sulfoxide (DMSO)

Corn oil or other suitable vehicle

Syringes and needles (various gauges)

Hemocytometer

Centrifuge

Animal housing and husbandry equipment

1.2. Experimental Workflow
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Preparation

Experiment

Analysis

Acclimatize ICR Mice (7 days)

Inoculate Mice with EAC Cells (Day 0)

Propagate Ehrlich Ascites Carcinoma (EAC) Cells in Donor Mice Prepare 2'''-Hydroxychlorothricin Formulation

Administer HCT or Vehicle (Starting Day 1)

Randomize Mice into Treatment Groups

Monitor Animal Health and Body Weight Daily

Record Survival Data

Measure Tumor Growth (Ascitic Fluid Volume/Tumor Cell Count)

Collect Ascitic Fluid and Count Viable Tumor Cells at Endpoint

Evaluate Efficacy (e.g., %ILS, T/C ratio)

Perform Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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